Cas no 1420872-64-5 (2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride)

• Product Name: 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride
• CAS No: 1420872-64-5
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• MDL: MFCD24380339
• CID: 2175921
• PubChem ID: 71637273
• Update Time: 2025-06-16

2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-3-ylthio)pyridine hydrochloride
• 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride

• MDL： MFCD24380339
• Inchi： 1S/C9H12N2S.ClH/c1-2-5-11-9(3-1)12-8-4-6-10-7-8;/h1-3,5,8,10H,4,6-7H2;1H
• InChI Key： DVAQMVXBSHLKAL-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CN=1)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Topological Polar Surface Area: 50.2

Additional information on 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride

Introduction to 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride (CAS No. 1420872-64-5)

2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1420872-64-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the class of sulfanyl-substituted pyridines, a structural motif that has garnered considerable attention due to its potential biological activity and versatility in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The core structure of 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride consists of a pyridine ring linked to a pyrrolidine moiety via a sulfanyl (-S-) group. This particular arrangement imparts unique electronic and steric properties, which can be exploited to modulate the interactions with biological targets. The pyridine ring is a common scaffold in many drugs, known for its ability to engage with proteins and enzymes through hydrogen bonding and π-stacking interactions. The pyrrolidine ring, on the other hand, introduces a nitrogen-rich heterocycle that can enhance binding affinity and selectivity.

In recent years, there has been growing interest in sulfanyl-containing compounds due to their diverse pharmacological profiles. Sulfanyl groups are known to influence the metabolic stability, solubility, and pharmacokinetic properties of molecules. The presence of a sulfanyl group in 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride not only contributes to its structural complexity but also opens up possibilities for designing molecules with enhanced biological activity. This compound has been explored as a building block in the synthesis of potential therapeutic agents targeting various diseases.

One of the most compelling aspects of 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride is its utility in the development of small-molecule inhibitors. The combination of the pyridine and pyrrolidine rings provides multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at the sulfanyl position can fine-tune the electronic properties of the molecule, thereby affecting its binding mode and affinity. This flexibility makes it an attractive candidate for drug design campaigns aimed at developing novel therapeutics.

Recent studies have highlighted the potential of 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride in the context of neurological disorders. The compound's ability to interact with central nervous system (CNS) receptors has been investigated, particularly those involved in modulating neurotransmitter activity. Preliminary research suggests that derivatives of this compound may exhibit properties relevant to treating conditions such as anxiety, depression, and cognitive dysfunction. The exact mechanisms by which these effects are mediated are still under investigation, but the preliminary findings are promising.

The synthesis of 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. The introduction of the sulfanyl group is often achieved through thiolation reactions or oxidation of thiols. The final step typically involves salt formation with hydrochloric acid to enhance stability and solubility.

In terms of applications, 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride serves as a key intermediate in the pharmaceutical industry. It is used in various drug discovery programs where its structural features are leveraged to develop new molecular entities (molecules). The compound's versatility allows it to be incorporated into different scaffolds, making it a valuable asset in medicinal chemistry libraries.

The safety profile of 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride is another critical consideration. As with any chemical compound used in pharmaceutical research, thorough characterization and testing are essential to ensure its suitability for further development. Toxicological studies are conducted to assess potential adverse effects, while pharmacokinetic studies help understand how the compound behaves within living systems.

Looking ahead, the future prospects for 2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride appear promising. Advances in computational chemistry and high-throughput screening technologies are likely to accelerate the discovery of new derivatives with improved biological activity. Additionally, collaborations between academia and industry will play a crucial role in translating laboratory findings into clinical candidates.

In conclusion,2-(pyrrolidin-3-ylsulfanyl)pyridine hydrochloride (CAS No. 1420872-64-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile applications make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs.